Brilliant Dentin resin

• CAS No.: 129037-92-9
• Molecular Formula: C19H27FO2
• Synonyms: Brilliant Dentin resin

Description

Dentin bonding resins are critical in restorative dentistry for achieving durable adhesion between composite materials and dentin. These resins rely on micromechanical interlocking via resin tag formation and chemical interactions with dentin’s organic (collagen) and inorganic (hydroxyapatite) components . Key challenges include hydrolytic degradation of the hybrid layer over time and contamination from oral fluids .

Comparison with Similar Compounds

Comparative Analysis of Dentin Bonding Resins

Bond Strength and Durability

Studies highlight significant variability in bond strength across resin systems. For example:

• Optibond FL (a three-step etch-and-rinse adhesive) demonstrated an initial bond strength of 52.63 MPa , which declined to 23.57 MPa after five years due to hydrolytic degradation .
• Clearfil SE Bond (a self-etch system) maintained stable bond strength (~30 MPa) when paired with laser-treated dentin, outperforming Clearfil SE Protect in mineral retention post-treatment .
• All-Bond 2 achieved 32.68 MPa shear bond strength with phosphoric acid etching, emphasizing the role of resin infiltration into dentin tubules .

Table 1: Bond Strength Comparison of Selected Resins

Resin System	Bond Strength (MPa)	Key Finding	Reference
Optibond FL	52.63 → 23.57*	Hydrolytic degradation over 5 years
Clearfil SE Bond + Laser	~30.0	Superior mineral retention
All-Bond 2 (10% H3PO4)	32.68	Tubular resin infiltration critical

Note: *Initial vs. 5-year bond strength.

Surface Pretreatment and Performance

Pretreatment methods significantly influence resin efficacy:

• Etch-and-rinse systems (e.g., 10% citric acid + 3% FeCl3) enhance hybrid layer formation, achieving bond strengths of 26.77 MPa on fractured dentin .
• Self-etch systems (e.g., Xeno III) produce shorter resin tags (~5–10 µm) but reduce sensitivity to moisture .

Table 2: Resin Tag Penetration by Pretreatment

Pretreatment Method	Resin Tag Length (µm)	Adhesive System	Reference
MMP-3 + Demineralization	Increased tubule depth	Experimental
10% H3PO4 Etching	30–50	All-Bond 2
Self-etch (Xeno III)	5–10	Experimental

Material Composition and Stability

• Monomer composition: Bis-GMA and TEGDMA-based resins dominate, but additives like proanthocyanidins (flavonoids) improve biostability by cross-linking collagen .
• Dual-cure systems (e.g., resin cements) require compatibility with adhesives to prevent incomplete polymerization. For instance, 3M ESPE adhesives showed superior bond strength with dual-cure resins .
• Hydrolytic degradation : Water sorption weakens the adhesive interface, reducing bond strength by 30–50% over five years .

Clinical Recommendations

Etch-and-rinse systems (e.g., Optibond FL) are preferred for high bond strength but require meticulous moisture control .

Self-etch systems (e.g., Clearfil SE Bond) simplify clinical steps and perform well with laser-treated dentin .

Resin coating techniques using flowable composites (e.g., Filtek Supreme) improve marginal integrity for indirect restorations .

Q & A

Q. How can longitudinal studies mitigate confounding factors in assessing the color stability of this compound?

• Methodological Answer : Use spectrophotometry (CIELab/CIEDE2000 metrics) under controlled lighting. Accelerated aging protocols (UV exposure, coffee/wine immersion) simulate clinical discoloration. Multivariate regression models adjust for patient variables (e.g., smoking, oral hygiene) in clinical cohorts .

Data Presentation Guidelines

Property	Testing Method	Key Variables	Relevant Evidence
Adhesion Strength	Shear Bond Strength (SBS)	Substrate moisture, curing time
Polymerization Depth	FTIR/Raman Spectroscopy	Light intensity, resin opacity
Biocompatibility	MTT Cytotoxicity Assay	Cell line, elution period
Wear Resistance	Chewing Simulator	Load cycles, antagonist material